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Compound of Interest

Compound Name: 2-Amino-6-chlorophenol

Cat. No.: B183061 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Amino-6-chlorophenol in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure safe operational procedures and proper disposal.

Personal Protective Equipment (PPE)
When handling 2-Amino-6-chlorophenol, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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PPE Category Item Specification

Eye and Face Protection Safety Glasses or Goggles

Chemical splash-resistant, with

side protection. Approved

under standards such as

OSHA 29 CFR 1910.133 or EU

EN166.[1]

Face Shield
Recommended when there is

a risk of splashing.[1]

Hand Protection Chemical-resistant Gloves

Impermeable gloves should be

worn.[2] The specific glove

material should be selected

based on chemical resistance

and breakthrough time for 2-

Amino-6-chlorophenol.

Body Protection Protective Clothing

Wear suitable protective

clothing to prevent skin

contact.[1][2] This may include

lab coats, aprons, or full-body

suits depending on the scale of

work.

Respiratory Protection Respirator

If ventilation is inadequate or

dust/aerosols are generated,

use a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates.[3][4]

Hazard Identification and First Aid
2-Amino-6-chlorophenol is classified as harmful if swallowed and causes serious eye

irritation.[5][6] It may also cause skin and respiratory irritation.[1]
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Exposure Route Symptoms First Aid Measures

Inhalation
May cause respiratory

irritation.[1]

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention immediately.

[1][2][7]

Skin Contact Causes skin irritation.[1]

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing.[1]

Wash with soap and water.[2]

Get medical advice if irritation

persists.[1]

Eye Contact
Causes serious eye irritation.

[1]

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[1]

Remove contact lenses if

present and easy to do.[1]

Continue rinsing. Get medical

attention immediately.[1]

Ingestion Harmful if swallowed.

Do NOT induce vomiting.

Rinse mouth with water.[1]

Never give anything by mouth

to an unconscious person.[1]

Call a poison center or doctor

immediately.[1]

Operational Plan for Safe Handling
A systematic approach is essential for the safe handling of 2-Amino-6-chlorophenol.

1. Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://www.echemi.com/sds/2-amino-6-chloro-4-nitrophenol-pid_Rock10388.html
https://www.chemicalbook.com/msds/2-amino-6-chloro-phenol.htm
https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://www.echemi.com/sds/2-amino-6-chloro-4-nitrophenol-pid_Rock10388.html
https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://aksci.com/sds/J92365_SDS.pdf
https://www.benchchem.com/product/b183061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the work area is well-ventilated, preferably in a chemical fume hood.[1][2]

Verify that an eyewash station and safety shower are readily accessible.[8]

Assemble all necessary PPE and ensure it is in good condition.

Have spill control materials readily available.

2. Handling:

Avoid the formation of dust and aerosols.[2]

Wear the appropriate PPE as detailed in the table above.

Avoid contact with skin, eyes, and clothing.[1][2]

Use non-sparking tools to prevent ignition sources.[2]

Do not eat, drink, or smoke in the handling area.[1][4]

3. Storage:

Store in a tightly closed container.[1][7]

Keep in a cool, dry, and well-ventilated area.[1]

Store away from incompatible materials such as strong oxidizing agents.[8]

The storage area should be locked up.[1][7]

Disposal Plan
Proper disposal of 2-Amino-6-chlorophenol and its contaminated waste is critical to prevent

environmental contamination and comply with regulations.

Waste Classification: Chemical waste generators must determine if the discarded chemical is

classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult

state and local regulations.[1]
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Containerization: Collect waste in a suitable, labeled, and tightly sealed container.

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1][7] Do not allow the product to enter drains, other waterways, or soil.[1]

Contaminated Materials: Any materials, such as absorbent paper or PPE, that come into

contact with 2-Amino-6-chlorophenol should be considered contaminated and disposed of

as hazardous waste.[3] Seal these materials in a vapor-tight plastic bag for disposal.[3]

Experimental Workflow: Chemical Spill Response
The following diagram outlines the procedural steps for responding to a 2-Amino-6-
chlorophenol spill.

Immediate Actions Containment & Cleanup Disposal & Reporting

Evacuate Immediate Area Alert Supervisor and Safety Officer Don Appropriate PPE Contain the Spill with Absorbent Material Dampen Solid Spill with 60-70% Ethanol Collect Material into a Labeled Waste Container Decontaminate the Area with Soap and Water Solution Dispose of Waste as Hazardous Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill of 2-Amino-6-chlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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